Cas no 1339374-36-5 (1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol)

• Product Name: 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol
• CAS No: 1339374-36-5
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5178641
• PubChem ID: 62758670
• Update Time: 2025-05-25

1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol
• 2-Propanol, 1-[(5-thiazolylmethyl)amino]-
• 1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
• 1-(1,3-Thiazol-5-ylmethylamino)propan-2-ol
• 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol

• Inchi： 1S/C7H12N2OS/c1-6(10)2-8-3-7-4-9-5-11-7/h4-6,8,10H,2-3H2,1H3
• InChI Key： JTQLJTIBVODQJW-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• XLogP3: 0.1
• Topological Polar Surface Area: 73.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol

1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol: A Comprehensive Overview

The compound with CAS No. 1339374-36-5, known as 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its thiazole ring structure, which is a five-membered heterocyclic aromatic ring containing sulfur and nitrogen atoms. The presence of the methylamino group attached to the thiazole ring and the propanol moiety makes this compound highly versatile and interesting for various applications.

Recent studies have highlighted the potential of 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol in drug discovery and development. The thiazole ring is known for its ability to act as a bioisostere, meaning it can mimic the properties of other functional groups while offering improved pharmacokinetic profiles. This makes the compound an attractive candidate for designing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

One of the key features of this compound is its ability to form hydrogen bonds due to the hydroxyl group in the propanol moiety. This property enhances its solubility in polar solvents and improves its bioavailability when used in pharmaceutical formulations. Additionally, the methylamino group contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, making it a promising lead compound for drug design.

Recent research has also explored the synthesis of 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol using novel methodologies. Traditional methods involve multi-step reactions, but advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. These improvements not only reduce production costs but also align with current sustainability goals in the chemical industry.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable building block in organic synthesis. For instance, it can be used as an intermediate in the preparation of more complex molecules with diverse functionalities. The combination of its thiazole ring and methylamino group provides a platform for exploring new chemical reactions and developing innovative materials.

In terms of toxicity and safety profiles, preliminary studies indicate that 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and potential for off-target interactions. Regulatory agencies have emphasized the importance of thorough safety assessments for compounds entering clinical trials, and this compound is no exception.

Looking ahead, the future of 1-{(1,3-thiazol-5-yL)methylamino}propan--2--ol lies in its potential to contribute to groundbreaking discoveries in medicine and materials science. Its structural versatility and favorable pharmacokinetic properties position it as a key player in advancing therapeutic interventions. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.